Cas no 83585-27-7 (Benzene, 1-butynyl-,radical ion(1+) (9CI))

• Product Name: Benzene, 1-butynyl-,radical ion(1+) (9CI)
• CAS No: 83585-27-7
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 709036
• Update Time: 2024-02-03

Benzene, 1-butynyl-,radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-butynyl-,radical ion(1+) (9CI)
• Benzene, 1-butynyl-, radical ion(1+) (9CI)

• Inchi： 1S/C10H10/c1-2-3-7-10-8-5-4-6-9-10/h4-6,8-9H,2H2,1H3
• InChI Key： FFFMSANAQQVUJA-UHFFFAOYSA-N
• SMILES： C1(C#CCC)=CC=CC=C1

Computed Properties

• Exact Mass: 130.078
• Monoisotopic Mass: 130.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 0.918
• Boiling Point: 201℃ (4 torr)
• Flash Point: 156 °F
• Refractive Index: n20/D 1.551(lit.)
• LogP: 2.44810